2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione

• CAS RN: 87444-22-2
• Molecular Formula: C5H3N3S2
• Molecular Weight: 169.2

Description

2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione (TTPT) is a heterocyclic compound with a unique structure and a variety of applications in scientific research. It is a sulfur-containing heterocyclic aromatic compound with a five-membered ring structure containing two nitrogen atoms and two sulfur atoms. TTPT has been widely studied due to its potential applications in pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione is known to act as a Lewis acid, which is a substance that can accept a pair of electrons from another substance. It is believed that the Lewis acidity of 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione is due to the presence of the two nitrogen atoms in its structure, which can accept electrons from other substances. Additionally, 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione is thought to act as a proton donor, which is a substance that can donate a proton to another substance. This proton donation is believed to be due to the presence of the two sulfur atoms in its structure, which can donate protons to other substances.
Biochemical and Physiological Effects
2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione has been shown to have a variety of biochemical and physiological effects. It has been shown to have antimicrobial activity against a variety of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. Additionally, 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione has been shown to have antioxidant activity and has been shown to reduce oxidative stress in cells. It has also been shown to have anti-inflammatory activity, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione in laboratory experiments is its low cost and availability. Additionally, 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione is relatively easy to synthesize, making it an ideal choice for lab experiments. However, one of the main drawbacks of using 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione in lab experiments is its low solubility in water, which can limit its use in certain experiments. Additionally, 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione is unstable in the presence of light and air, which can limit its use in certain experiments.

Future Directions

There are a variety of potential future directions for the use of 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione in scientific research. One potential direction is to further investigate its antimicrobial activity and investigate its potential use in the development of new antibiotics. Additionally, further research could be done into its antioxidant activity and its potential use in the development of new drugs to treat oxidative stress-related conditions. Additionally, further research could be done into its anti-inflammatory activity and its potential use in the development of new drugs to treat inflammatory diseases. Finally, further research could be done into its potential use in the development of new materials for drug delivery and tissue engineering.

Synthesis Methods

2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione can be synthesized through a variety of methods, including the reaction of 1,3-dichloro-2-thiourea with 4,5-dichloro-2-hydroxy-1-methyl-1H-pyrazole in aqueous acetic acid, the reaction of 1,3-dichloro-2-thiourea with 4,5-dichloro-2-hydroxy-1-methyl-1H-pyrazole in aqueous acetic acid, and the reaction of 1,3-dichloro-2-thiourea with 4,5-dichloro-2-hydroxy-1-methyl-1H-pyrazole and 2-mercaptoethanol in aqueous acetic acid.

Scientific Research Applications

2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione has a variety of applications in scientific research, including the synthesis of pharmaceuticals, agrochemicals, and materials science. It has been used as a precursor to the synthesis of drugs, such as antifungal agents and antibiotics, as well as polymers and other materials. It has also been used as a catalyst in the synthesis of polymers and other materials. Additionally, 2H,3H-[1,3]thiazolo[4,5-b]pyrazine-2-thione has been used in the synthesis of polymers for drug delivery and tissue engineering.